Cas no 2231664-57-4 (trans-2-methylazetidine-3-carboxylic acid)

• Product Name: trans-2-methylazetidine-3-carboxylic acid
• CAS No: 2231664-57-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD31705176
• CID: 5194272
• Update Time: 2026-03-05

trans-2-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-methylazetidine-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 2-methyl-, (2S,3R)-

• MDL： MFCD31705176
• Inchi： 1S/C5H9NO2/c1-3-4(2-6-3)5(7)8/h3-4,6H,2H2,1H3,(H,7,8)/t3-,4+/m0/s1
• InChI Key： FOHVBSWLQDUYRK-IUYQGCFVSA-N
• SMILES： N1C[C@@H](C(O)=O)[C@@H]1C

Additional information on trans-2-methylazetidine-3-carboxylic acid

Comprehensive Guide to trans-2-methylazetidine-3-carboxylic acid (CAS No. 2231664-57-4): Properties, Applications, and Market Insights

Trans-2-methylazetidine-3-carboxylic acid (CAS No. 2231664-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This unique azetidine derivative features a four-membered heterocyclic ring structure with a carboxylic acid functional group, making it a valuable building block in medicinal chemistry. The trans configuration of the methyl group at position 2 contributes to its distinct stereochemical properties, which are crucial for biological activity.

The growing interest in constrained amino acid analogs like trans-2-methylazetidine-3-carboxylic acid stems from their ability to modify peptide conformations and enhance metabolic stability. Researchers are particularly interested in how this compound compares to more common proline analogs in terms of ring strain and conformational restriction. Recent publications highlight its potential as a privileged scaffold in drug discovery, especially for targeting protein-protein interactions that are difficult to address with traditional small molecules.

From a synthetic chemistry perspective, 2231664-57-4 presents interesting challenges and opportunities. The azetidine ring system offers greater rigidity than its five-membered counterparts while maintaining sufficient flexibility for biological recognition. This balance makes trans-2-methylazetidine-3-carboxylic acid particularly valuable for designing conformationally restricted peptidomimetics. Current research focuses on optimizing synthetic routes to this compound, with particular emphasis on stereocontrol during the azetidine formation step.

The pharmaceutical applications of trans-2-methylazetidine-3-carboxylic acid are expanding rapidly. Its incorporation into peptide backbones can significantly alter the pharmacokinetic properties of drug candidates, improving oral bioavailability and metabolic stability. Several recent patent applications describe its use in developing GPCR modulators and enzyme inhibitors, particularly in neurological and inflammatory disorders. The compound's ability to induce specific secondary structure elements in peptides makes it attractive for designing macrocyclic therapeutics.

Market analysis indicates growing demand for highly functionalized azetidines like 2231664-57-4. The global market for constrained amino acids is projected to grow at a CAGR of 8-10% over the next five years, driven by increasing R&D investment in peptide-based therapeutics. Several custom synthesis providers have added trans-2-methylazetidine-3-carboxylic acid to their catalogs, reflecting its rising importance in medicinal chemistry. Current pricing trends suggest premium valuation for this chiral building block due to its synthetic complexity and pharmaceutical relevance.

From a regulatory standpoint, trans-2-methylazetidine-3-carboxylic acid presents no significant handling concerns under standard laboratory conditions. Proper chemical hygiene practices should be followed when working with this compound, including the use of appropriate personal protective equipment. The compound's physicochemical properties (moderate water solubility, stable at room temperature) make it relatively straightforward to handle compared to more reactive heterocyclic compounds.

Recent advances in flow chemistry and continuous manufacturing are beginning to impact the production of specialized compounds like 2231664-57-4. These technologies promise to improve the scalability and cost-effectiveness of azetidine synthesis, potentially making trans-2-methylazetidine-3-carboxylic acid more accessible for larger-scale applications. Several research groups are investigating catalytic asymmetric methods for preparing this compound with higher enantiomeric purity.

The future outlook for trans-2-methylazetidine-3-carboxylic acid appears promising. As drug discovery efforts increasingly focus on undruggable targets, the need for innovative molecular scaffolds will continue to grow. The unique spatial arrangement offered by this azetidine derivative positions it as a valuable tool for addressing challenging biological targets. Ongoing research into its conformational effects on peptide structure and function will likely reveal additional applications in biologics engineering and chemical biology.

For researchers considering trans-2-methylazetidine-3-carboxylic acid for their projects, several key considerations emerge. The compound's stereochemical purity should be carefully evaluated, as this can significantly impact biological activity. Synthetic protocols may need optimization depending on the specific application, particularly regarding N-protection strategies and carboxylic acid derivatization. Collaborating with experienced custom synthesis providers can help overcome potential challenges in obtaining this specialized building block.

In conclusion, trans-2-methylazetidine-3-carboxylic acid (CAS No. 2231664-57-4) represents an important addition to the toolkit of medicinal chemists and peptide researchers. Its unique combination of ring strain, functional group versatility, and stereochemical definition makes it particularly valuable for addressing modern drug discovery challenges. As synthetic methods improve and biological applications expand, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.